({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine

• Molecular Formula: C19H25NO
• Molecular Weight: 283.4 g/mol
• IUPAC Name: N-[[3,5-dimethyl-4-[(2-methylphenyl)methoxy]phenyl]methyl]ethanamine
• InChI: InChI=1S/C19H25NO/c1-5-20-12-17-10-15(3)19(16(4)11-17)21-13-18-9-7-6-8-14(18)2/h6-11,20H,5,12-13H2,1-4H3
• InChI Key: TURVNNFCNMFMBP-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC(=C(C(=C1)C)OCC2=CC=CC=C2C)C

Description

({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine is a high-purity organic compound supplied for research and development purposes. This compound belongs to the class of substituted phenethylamines, a group of chemicals that have been extensively studied for their diverse interactions with neurological targets, particularly serotonin receptors . Its molecular structure features a 3,5-dimethylphenol core substituted with a (2-methylphenyl)methoxy group and an N-ethylmethylamine side chain, contributing to its specific physicochemical and receptor-binding properties. This chemical is provided exclusively for laboratory research applications, such as in vitro receptor binding assays, metabolic stability studies, and as an analytical reference standard. It is strictly for use by qualified professionals in controlled laboratory environments. The product is NOT intended for human or veterinary diagnostic or therapeutic use, nor for any form of human consumption. Researchers should consult the product's Safety Data Sheet (SDS) prior to handling and adhere to all relevant laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine typically involves multiple steps, starting from readily available precursors. One common method involves the alkylation of 3,5-dimethyl-4-hydroxybenzyl alcohol with 2-methylbenzyl chloride, followed by the reaction with ethylamine under controlled conditions. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the alkylation process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced amine derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur on the aromatic ring, with reagents such as bromine or nitric acid, leading to the formation of brominated or nitrated derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Hydrogen gas, palladium catalyst

Substitution: Bromine, nitric acid

Major Products

The major products formed from these reactions include ketones, carboxylic acids, reduced amine derivatives, and substituted aromatic compounds .

Scientific Research Applications

Chemistry

In chemistry, ({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it valuable in organic synthesis .

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules. It can be used as a probe to investigate enzyme-substrate interactions and receptor binding studies .

Medicine

In medicine, ({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine is explored for its potential therapeutic applications. Its derivatives may exhibit pharmacological activities, such as anti-inflammatory or anticancer properties .

Industry

In the industrial sector, this compound can be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties .

Mechanism of Action

The mechanism of action of ({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their catalytic activity. Additionally, it can interact with receptors on cell surfaces, modulating signal transduction pathways .

Comparison with Similar Compounds

Structural Variations and Key Differences

The compound’s structural analogs differ in two primary aspects:

Position of the methyl group on the benzyloxy ring (ortho, meta, or para).

Amine substitution (ethyl vs. methyl).

The table below summarizes critical parameters:

Compound Name	CAS Number	Substituent Position (Benzyloxy)	Amine Type	Molecular Weight (g/mol)	Key Data/Notes
Target Compound: ({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine	1095098-64-8	Ortho (2-methylphenyl)	Ethyl	283.41	Limited data; structural focus on steric hindrance
Para-Methyl Analog (Hydrochloride)	1311315-64-6	Para (4-methylphenyl)	Ethyl	319.87	Hydrochloride salt; higher molecular weight due to Cl⁻
Methylamine Analog (3-Methylphenyl Substituent)	1095218-32-8	Meta (3-methylphenyl)	Methyl	269.38	Lower molecular weight; temporary stock shortage
Methylamine Analog (4-Methylphenyl Substituent)	1311318-32-7	Para (4-methylphenyl)	Methyl	305.84	Available for purchase; higher purity (95%)

Implications of Structural Differences

a) Substituent Position Effects

• Ortho vs. This could influence receptor binding or metabolic stability .
• Meta-Methyl Substitution : The meta position (as in CAS 1095218-32-8) may alter electronic effects on the phenyl ring, affecting solubility or interaction with biological targets .

b) Amine Substitution (Ethyl vs. Methyl)

• Methylamine : Smaller analogs (e.g., CAS 1311318-32-7) may exhibit faster clearance due to reduced steric bulk .

Collision Cross-Section (CCS) Data for Para-Methyl Analog

The para-methyl hydrochloride analog (CAS 43276731) has predicted CCS values for ionized forms, e.g., [M+H]⁺ at m/z 284.2 with CCS 193.5 Ų . Such data aid in analytical method development but are unavailable for the ortho-methyl target compound.

Q & A

Basic: What are the optimal synthetic routes for ({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine?

Answer:
The synthesis involves a multi-step approach:

Core aromatic framework construction : Start with a substituted phenol derivative (e.g., 3,5-dimethyl-4-hydroxybenzaldehyde).

Etherification : React with 2-methylbenzyl bromide under basic conditions (e.g., K₂CO₃ in DMSO) to introduce the methoxybenzyl group .

Reductive amination : Treat the intermediate aldehyde with ethylamine and a reducing agent (e.g., NaBH₃CN) to form the tertiary amine .

Purification : Use column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the product. Yield optimization requires strict control of reaction time (1–3 hours) and temperature (60–80°C) .

Basic: How should researchers characterize the structural integrity of this compound?

Answer:
Standard analytical methods include:

• NMR spectroscopy : Confirm substituent positions (e.g., aromatic protons at δ 6.8–7.2 ppm, methyl groups at δ 1.2–2.5 ppm) .
• High-resolution mass spectrometry (HRMS) : Verify molecular ion peak (calculated m/z: 283.1930 for [C₁₉H₂₅NO]⁺) .
• HPLC : Assess purity (>95%) using a C18 column and methanol/water mobile phase .

Advanced: How can collision cross-section (CCS) data enhance structural validation?

Answer:
Predicted CCS values (e.g., 170.5 Ų for [M+H]⁺ via ion mobility spectrometry) provide orthogonal validation to traditional methods. Compare experimental CCS (using drift-tube ion mobility) with computational predictions (e.g., MOBCAL software) to resolve stereochemical ambiguities or confirm conformational stability .

Advanced: How do structural variations (e.g., methylphenyl vs. other aryl groups) impact receptor binding affinity?

Answer:
The 2-methylphenyl methoxy group introduces steric hindrance, potentially reducing binding to serotonin receptors (e.g., 5-HT₂A) compared to unsubstituted analogs. To assess:

• Perform radioligand displacement assays using [³H]ketanserin for 5-HT₂A affinity.
• Compare with analogs (e.g., 4-methylphenyl substitution) to quantify steric/electronic effects .

Basic: What in vitro assays are suitable for preliminary biological activity screening?

Answer:

• Enzyme inhibition : Test against monoamine oxidases (MAO-A/B) using luminescent substrates.
• Receptor profiling : Screen against GPCR panels (e.g., serotonin, dopamine receptors) via calcium flux assays .

Advanced: How can researchers resolve contradictions in bioactivity data across structurally similar analogs?

Answer:
Contradictions often arise from substituent positioning (e.g., 2-methyl vs. 3-methylphenyl). Mitigate by:

• Conducting molecular docking studies (e.g., AutoDock Vina) to map binding poses.
• Performing thermodynamic solubility assays (e.g., shake-flask method) to rule out formulation biases .

Advanced: What computational strategies predict metabolic stability and PK/PD properties?

Answer:

• In silico metabolism : Use software like ADMET Predictor™ to identify vulnerable sites (e.g., N-deethylation).
• Physiologically-based pharmacokinetic (PBPK) modeling : Input logP (predicted: ~3.5) and pKa (~9.2) to simulate tissue distribution .

Advanced: How to design a structure-activity relationship (SAR) study for this compound?

Answer:

• Variation of substituents : Synthesize analogs with halogens, alkoxy, or nitro groups at the 4-position.
• Evaluation metrics : Measure IC₅₀ values for target receptors and computational parameters (e.g., polar surface area, cLogP).
• Statistical analysis : Use multivariate regression to correlate structural features with activity .

Basic: What methods improve solubility for in vivo studies?

Answer:

• Co-solvent systems : Use cyclodextrin complexes (e.g., HP-β-CD) or lipid emulsions.
• Salt formation : Prepare hydrochloride salt (as in ) to enhance aqueous solubility .

Advanced: How to assess degradation pathways under stressed conditions?

Answer:

• Forced degradation studies : Expose to heat (40–60°C), light (ICH Q1B), and hydrolytic conditions (pH 1–13).
• LC-MS/MS analysis : Identify degradation products (e.g., demethylation, oxidation) and propose pathways .